Cas no 139400-95-6 (6-(4-amino-2,3-dichlorophenyl)-1,2,4-triazine-3,5-diamine)

• Product Name: 6-(4-amino-2,3-dichlorophenyl)-1,2,4-triazine-3,5-diamine
• CAS No: 139400-95-6
• MF: C₉H₈Cl₂N₆
• MW: 271.106018066406
• CID: 1268742
• PubChem ID: 21689935
• Update Time: 2025-04-20

6-(4-amino-2,3-dichlorophenyl)-1,2,4-triazine-3,5-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(4-amino-2,3-dichlorophenyl)-1,2,4-triazine-3,5-diamine
• SCHEMBL7237924
• 139400-95-6
• DTXSID10616994

• Inchi： 1S/C9H8Cl2N6/c10-5-3(1-2-4(12)6(5)11)7-8(13)15-9(14)17-16-7/h1-2H,12H2,(H4,13,14,15,17)
• InChI Key： AHGKYVYNINQFMW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=C(N)N=C(N)N=N1)N)Cl

Computed Properties

• Exact Mass: 270.01904
• Monoisotopic Mass: 270.0187497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 116.73